Cas no 71288-97-6 (Phenol,5-(aminomethyl)-2,4-difluoro-)

Phenol,5-(aminomethyl)-2,4-difluoro- is a fluorinated aromatic compound featuring both an aminomethyl group and difluoro substitution on the phenol ring. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances electronegativity and metabolic stability, while the aminomethyl group provides a versatile handle for further functionalization. Its balanced polarity allows for favorable solubility in organic solvents, facilitating downstream reactions. The compound is particularly useful in the development of bioactive molecules, where fluorinated phenols are often employed to optimize binding affinity and pharmacokinetic properties. Proper handling is advised due to potential reactivity of the amine and phenol functionalities.

Phenol,5-(aminomethyl)-2,4-difluoro- structure

71288-97-6 structure

Product Name:Phenol,5-(aminomethyl)-2,4-difluoro-

CAS No:71288-97-6

MF:C₇H₇F₂NO

MW:159.133388757706

CID:548188

PubChem ID:45090696

Update Time:2025-06-09

Phenol,5-(aminomethyl)-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

- Phenol,5-(aminomethyl)-2,4-difluoro-
- 5-(aminomethyl)-2,4-difluorophenol
- Phenol, 5-(aminomethyl)-2,4-difluoro- (9CI)
- DTXSID80666688
- MFCD20711484
- SY332627
- 71288-97-6
- Inchi： 1S/C7H7F2NO/c8-5-2-6(9)7(11)1-4(5)3-10/h1-2,11H,3,10H2
- InChI Key： UPYMEQBRNMCLGR-UHFFFAOYSA-N
- SMILES： FC1=CC(=C(C=C1CN)O)F

Computed Properties

Exact Mass: 159.04961
Monoisotopic Mass: 159.05
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2A^2
XLogP3: 0.6

Experimental Properties

PSA: 46.25

Phenol,5-(aminomethyl)-2,4-difluoro- Pricemore >>

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